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Compound of Interest

Compound Name: 4-(Diethylamino)salicylaldehyde

Cat. No.: B093021 Get Quote

Essential Safety and Handling Guide: 4-
(Diethylamino)salicylaldehyde
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 4-
(Diethylamino)salicylaldehyde. Adherence to these procedures is crucial for ensuring

laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
4-(Diethylamino)salicylaldehyde is classified as a hazardous substance. It is crucial to use

appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal

safety.

Signal Word: Warning[1][2]

Hazard Statements:

Causes skin irritation (H315).[1][2]

Causes serious eye irritation (H319).[1][2]
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May cause respiratory irritation (H335).[1][2]

Toxic to aquatic life with long-lasting effects (H411).[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields

Must meet ANSI Z87.1

standard.[3]

Chemical Safety Goggles
Required when there is a

splash hazard.[3][4]

Face Shield

To be worn over safety glasses

or goggles during procedures

with a high risk of splashing.[3]

[5]

Hand Protection Chemical-resistant Gloves

Disposable nitrile gloves are

suitable for incidental contact.

[3] For prolonged contact,

heavier-duty gloves should be

worn.[3] Always inspect gloves

before use and remove them

immediately if contaminated.[3]

[6]

Body Protection Laboratory Coat

A standard lab coat is required

to protect personal clothing.[3]

[6]

Chemical-resistant Apron

Recommended for procedures

involving large quantities or a

high risk of splashing.

Respiratory Protection NIOSH-approved Respirator

A dust mask (e.g., N95) should

be used if handling the powder

outside of a fume hood to

avoid inhaling dust particles.[2]

[4] Use in a well-ventilated

area is essential.[1][4][7]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately.[1]

[4][7] If breathing is difficult, provide oxygen.[1]

[7] If breathing has stopped, give artificial

respiration.[1][4][7] Seek immediate medical

attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][4][7] Get

medical attention if irritation develops or

persists.[1][7] Wash contaminated clothing

before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4][7] Remove

contact lenses if present and easy to do.[1][4]

Seek immediate medical attention.[1][4][7]

Ingestion

Do NOT induce vomiting.[1][4][7] If the person is

conscious and alert, give 2-4 cupfuls of milk or

water.[7] Never give anything by mouth to an

unconscious person.[1][4][7] Seek immediate

medical attention.[1][4][7]

Handling, Storage, and Disposal
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][7]

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[1][4]
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Wash hands thoroughly after handling.[1][4][7]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[1][7]

Keep the container tightly closed when not in use.[1][4][7]

The substance is air and moisture sensitive; consider storing under an inert atmosphere.[4]

[8]

Store locked up.[1][4]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[1][4]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1][4]

Do not reuse empty containers.[1] Dispose of them as unused product.[1]

Quantitative Data
The following table summarizes key quantitative data for 4-(Diethylamino)salicylaldehyde.
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Property Value

Molecular Formula C₁₁H₁₅NO₂[2][9][10]

Molecular Weight 193.24 g/mol [2][10]

Melting Point 60-62 °C[2][9][11]

Boiling Point 329.46 °C (estimate)[9][11]

Appearance
Beige to lilac purple solid[7] or yellow to brown

crystalline powder.[9][11]

Solubility

Insoluble in water.[9][11] Soluble in ethanol,

acetone, benzene, and ether.[9] Slightly soluble

in DMSO and methanol.[9]

Oral LD50 (Rat) 2262 mg/kg[7]

Oral LD50 (Mouse) 1131 mg/kg[7]

Dermal LD50 (Rat) >2500 mg/kg[7]

Operational Plans
The following diagrams illustrate the procedural workflows for handling 4-
(Diethylamino)salicylaldehyde.
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Caption: Workflow for handling a chemical spill of 4-(Diethylamino)salicylaldehyde.
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Receiving & Storage Handling & Use Waste & Disposal

Receive Chemical Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE Weigh in a Fume Hood or Ventilated Enclosure Use in Experiment Collect Waste in a Labeled Container Dispose of According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: General procedure for handling 4-(Diethylamino)salicylaldehyde from receipt to

disposal.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for syntheses involving 4-(Diethylamino)salicylaldehyde are

typically proprietary to the research institution or company developing the procedure and are

not publicly available in safety documents. This compound is primarily used as a chemical

intermediate in the synthesis of other molecules, such as Schiff-base ligands.[11][12]

Information regarding signaling pathways is not applicable, as 4-
(Diethylamino)salicylaldehyde is a laboratory chemical and not a therapeutic agent for which

biological signaling pathways are typically investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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